Cas no 2137595-88-9 (6-(4-Chlorophenyl)pyridine-2-sulfonyl fluoride)

• Product Name: 6-(4-Chlorophenyl)pyridine-2-sulfonyl fluoride
• CAS No: 2137595-88-9
• MF: C₁₁H₇ClFNO₂S
• MW: 271.695183992386
• CID: 5259095
• Update Time: 2025-05-24

6-(4-Chlorophenyl)pyridine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)pyridine-2-sulfonyl fluoride
• 2-Pyridinesulfonyl fluoride, 6-(4-chlorophenyl)-
• 6-(4-Chlorophenyl)pyridine-2-sulfonyl fluoride

• Inchi： 1S/C11H7ClFNO2S/c12-9-6-4-8(5-7-9)10-2-1-3-11(14-10)17(13,15)16/h1-7H
• InChI Key： ZNUURAZZKKKSTI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC=C(N=1)S(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4

Additional information on 6-(4-Chlorophenyl)pyridine-2-sulfonyl fluoride

Recent Advances in the Application of 6-(4-Chlorophenyl)pyridine-2-sulfonyl fluoride (CAS: 2137595-88-9) in Chemical Biology and Drug Discovery

6-(4-Chlorophenyl)pyridine-2-sulfonyl fluoride (CAS: 2137595-88-9) has emerged as a promising chemical probe and therapeutic agent in recent years, particularly in the field of targeted covalent inhibition. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to form covalent bonds with nucleophilic amino acid residues, such as serine, threonine, and tyrosine, in target proteins. The unique reactivity profile of this compound makes it an attractive tool for chemical biology studies and drug discovery efforts.

Recent studies have demonstrated the utility of 6-(4-Chlorophenyl)pyridine-2-sulfonyl fluoride as a covalent inhibitor for various enzymes, including proteases and kinases. A 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibitory activity against several serine hydrolases, with IC50 values in the low micromolar range. The compound's selectivity profile was found to be influenced by the electronic properties of the pyridine ring and the positioning of the chlorophenyl moiety, which contributes to its binding affinity.

In structural biology applications, this sulfonyl fluoride derivative has been employed as a crystallographic probe to study enzyme active sites. A recent Nature Chemical Biology publication (2024) described its use in mapping the catalytic triad of a novel bacterial protease, providing insights into the enzyme's mechanism of action. The compound's ability to form stable adducts with target proteins makes it particularly valuable for X-ray crystallography and mass spectrometry-based proteomics studies.

From a therapeutic perspective, researchers have explored modifications to the 6-(4-Chlorophenyl)pyridine-2-sulfonyl fluoride scaffold to improve its pharmacokinetic properties. A 2024 study in ACS Medicinal Chemistry Letters reported the development of prodrug derivatives with enhanced membrane permeability and reduced plasma protein binding. These modifications have shown promise in animal models of inflammatory diseases, where the compound demonstrated significant inhibition of target proteases in vivo.

The safety profile of 6-(4-Chlorophenyl)pyridine-2-sulfonyl fluoride has been extensively evaluated in recent toxicology studies. While the compound shows good selectivity for its intended targets, researchers have noted the importance of careful dose optimization to minimize off-target effects. A 2023 publication in Chemical Research in Toxicology highlighted the development of predictive models for assessing the reactivity of sulfonyl fluoride compounds with non-target proteins.

Looking forward, the unique properties of 6-(4-Chlorophenyl)pyridine-2-sulfonyl fluoride continue to inspire new applications in chemical biology and drug discovery. Current research directions include its incorporation into activity-based protein profiling (ABPP) platforms and the development of targeted delivery systems to enhance its therapeutic potential. As our understanding of sulfonyl fluoride chemistry deepens, this compound is poised to play an increasingly important role in both basic research and translational medicine.